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Compound of Interest

Compound Name: 2-(1-bromoethyl)thiophene
Cat. No.: B1288982
Get Quote

Executive Summary & Compound Identity
2-(1-bromoethyl)thiophene (also known as
-thenyl bromide derivative) is a secondary alkyl bromide attached to the electron-rich thiophene

ring. It serves as a "soft" electrophile in nucleophilic substitutions but is significantly less stable
than its benzyl bromide analogs.

CAS Number: [Specific isomer often unlisted; racemate typically generated in situ]

Formula:

Molecular Weight: 191.09 g/mol [1]

Key Characteristic: Rapid decomposition to 2-vinylthiophene (elimination) or 1-(2-
thienyl)ethanol (hydrolysis) upon exposure to light/moisture.

Mass Spectrometry (MS) Data

The mass spectrum is the primary tool for confirming the presence of the bromine atom and the
thiophene backbone.
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Fragmentation Pathway

The ionization follows a standard pattern for benzylic-type bromides. The molecular ion (

) is visible but weak; the base peak is almost invariably the resonance-stabilized carbocation
formed by the loss of the bromine radical/anion.
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Caption: Fragmentation pathway showing the dominant loss of bromine to form the stabilized
thenylic cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive method for assessing both structure and purity. The chemical shifts are
distinct due to the deshielding effect of the bromine and the magnetic anisotropy of the
thiophene ring.

NMR (Proton) Data
Solvent:

(Chloroform-d)
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Impurity Alert:
e Doublet at
. Indicates unreacted 1-(2-thienyl)ethanol.
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e Doublets at

&

. Indicates 2-vinylthiophene (terminal alkene protons).

NMR (Carbon) Data

Solvent:
Carbon Type Description
P (ppm) P
Significantly upfield compared
C-Br (Methine) 42.0-44.0 to C-O precursors (which are
~65-70 ppm).
Methyl (
26.0 - 28.0 Standard aliphatic methyl shift.
)
Quaternary carbon attached to
C2 (Ipso) 145.0 - 147.0
the alkyl group.
C3,C4,C5 124.0 -127.0 Aromatic ring carbons.

Infrared (IR) Spectroscopy

IR is less diagnostic for the specific isomer but useful for monitoring reaction progress

(disappearance of OH).

e C-H Stretch (Aromatic):

(Weak)

e C-H Stretch (Aliphatic):

» Ring Breathing:

(Characteristic Thiophene bands)
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e C-Br Stretch:

(Moderate/Weak). Note: This band is often obscured in the fingerprint region.

e Absence of OH: The disappearance of the broad band at

confirms conversion from the alcohol.

Synthesis & Purity Workflow

Understanding the synthesis is critical for interpreting the spectra, as the "pure” compound is
rarely isolated without traces of its precursor or degradation products.

Reaction Scheme (Graphviz)
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Caption: Synthetic pathway via PBr3 bromination showing critical degradation routes to
vinylthiophene.

Experimental Protocol (Best Practice)
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e Preparation: Dissolve 1-(2-thienyl)ethanol in anhydrous diethyl ether or DCM at

e Bromination: Add

(0.4 equiv) dropwise. Crucial: Keep temperature
to prevent elimination.

o Workup: Quench with ice water, extract rapidly, and wash with

o Storage:Do not distill. Remove solvent under high vacuum at room temperature. Store at

over copper wire (stabilizer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of 2-(1-
Bromoethyl)thiophene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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